Cas no 1187171-11-4 (2-(2,3-Dichlorobenzoyl)-6-methoxypyridine)

• Product Name: 2-(2,3-Dichlorobenzoyl)-6-methoxypyridine
• CAS No: 1187171-11-4
• MF: C₁₃H₉Cl₂NO₂
• MW: 282.122061491013
• CID: 4684925
• Update Time: 2025-05-18

2-(2,3-Dichlorobenzoyl)-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-Dichlorobenzoyl)-6-methoxypyridine
• (2,3-Dichlorophenyl)(6-methoxypyridin-2-yl)methanone

• Inchi： 1S/C13H9Cl2NO2/c1-18-11-7-3-6-10(16-11)13(17)8-4-2-5-9(14)12(8)15/h2-7H,1H3
• InChI Key： UERKLLNAEZPTOZ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C(C1C=CC=C(N=1)OC)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 301
• Topological Polar Surface Area: 39.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(2,3-Dichlorobenzoyl)-6-methoxypyridine

Introduction to 2-(2,3-Dichlorobenzoyl)-6-methoxypyridine (CAS No. 1187171-11-4)

2-(2,3-Dichlorobenzoyl)-6-methoxypyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1187171-11-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic compound features a pyridine core substituted with a methoxy group at the 6-position and a 2,3-dichlorobenzoyl moiety at the 2-position. The structural arrangement of this molecule imparts unique chemical properties that make it a valuable intermediate in the synthesis of various pharmacologically active agents.

The 2,3-dichlorobenzoyl group is a key functional moiety that enhances the reactivity of the molecule, particularly in condensation reactions with nucleophiles such as amines and alcohols. This reactivity is exploited in the synthesis of more complex molecules, including potential drug candidates. The 6-methoxypyridine component contributes to the overall stability and solubility profile of the compound, making it suitable for further derivatization and formulation into final products.

In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. Researchers have been exploring their potential in developing treatments for various diseases, including infectious disorders, inflammatory conditions, and neurological disorders. The structural features of 2-(2,3-Dichlorobenzoyl)-6-methoxypyridine make it a promising candidate for further investigation in these areas.

One of the most compelling aspects of this compound is its versatility as a synthetic building block. The presence of both electron-withdrawing and electron-donating groups allows for diverse chemical modifications, enabling chemists to tailor its properties for specific applications. For instance, the dichlorobenzoyl group can be used to introduce additional functionality through nucleophilic aromatic substitution or as a precursor for more complex heterocycles.

Recent studies have highlighted the importance of pyridine-based scaffolds in drug discovery. These studies have demonstrated that modifications at specific positions on the pyridine ring can significantly alter the biological activity of a molecule. The 6-methoxy substituent in 2-(2,3-Dichlorobenzoyl)-6-methoxypyridine plays a crucial role in modulating its interactions with biological targets. This has led to increased interest in exploring derivatives of this compound as potential therapeutic agents.

The pharmaceutical industry has been particularly keen on developing novel compounds that can modulate enzyme activity and receptor binding. Pyridine derivatives have shown promise in this regard due to their ability to interact with biological targets through various mechanisms. The structural features of 2-(2,3-Dichlorobenzoyl)-6-methoxypyridine, including its aromaticity and functional groups, make it an attractive candidate for further investigation.

In addition to its pharmaceutical applications, this compound has also garnered attention in materials science and agrochemical research. Its unique chemical properties make it suitable for use as an intermediate in synthesizing advanced materials with specific functionalities. For instance, researchers have explored its potential use in developing new types of organic semiconductors and ligands for catalytic processes.

The synthesis of 2-(2,3-Dichlorobenzoyl)-6-methoxypyridine typically involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions between appropriate precursors under controlled conditions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research and development purposes.

The safety profile of this compound is another critical consideration in its application. While it is not classified as hazardous under normal conditions, appropriate handling procedures must be followed to ensure worker safety and environmental protection. Standard laboratory practices for handling organic compounds should be adhered to when working with 2-(2,3-Dichlorobenzoyl)-6-methoxypyridine.

Future research directions may focus on expanding the chemical space explored by this compound through structural analogues and functional derivatives. By systematically modifying its core structure, scientists can uncover new biological activities and optimize its pharmacokinetic properties. Collaborative efforts between academia and industry are likely to drive innovation in this area.

In conclusion,2-(2,3-Dichlorobenzoyl)-6-methoxypyridine (CAS No. 1187171-11-4) represents a significant compound with broad applications across multiple scientific disciplines. Its unique structural features make it a valuable tool for synthetic chemists and researchers working on drug discovery and material science projects. As our understanding of its properties continues to grow,pyridine derivatives like this one are poised to play an increasingly important role in advancing scientific knowledge and technological innovation.